Cas no 105663-22-7 ((1R,2R)-2-hydroxycyclopentyl acetate)

• Product Name: (1R,2R)-2-hydroxycyclopentyl acetate
• CAS No: 105663-22-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 824166
• PubChem ID: 329747150
• Update Time: 2025-07-02

(1R,2R)-2-hydroxycyclopentyl acetate Chemical and Physical Properties

Names and Identifiers

• (1R)-TRANS-1,2-CYCLOPENTANEDIOL MONOACETATE
• (1R,2R)-trans-2-Acetoxy-1-cyclopentanol
• (+/-)-1-acetoxy-2-hydroxycyclopentane
• 1,2-trans-cyclopentanediol mono-acetate
• trans-1,2-cyclopentanediol monoacetate
• trans-2-acetoxycyclopentan-1-ol
• trans-2-acetoxycyclopentanol
• (1R,2R)-2-hydroxycyclopentyl acetate
• AKOS015913520
• J-001467
• SCHEMBL789422
• trans-1-acetoxy-2-hydroxycyclopentane
• YRJFZPSFQDTFRK-RNFRBKRXSA-N
• (1R,2R)-trans-2-Acetoxy-1-cyclopentanol, >=99.0% (sum of enantiomers, GC)
• [(1R,2R)-2-hydroxycyclopentyl] acetate
• CS-0376362
• 105663-22-7

• MDL： MFCD00082578
• Inchi： 1S/C7H12O3/c1-5(8)10-7-4-2-3-6(7)9/h6-7,9H,2-4H2,1H3/t6-,7-/m1/s1
• InChI Key： YRJFZPSFQDTFRK-RNFRBKRXSA-N
• SMILES： O(C(C)=O)[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.102 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.455
• PSA: 46.53000
• LogP: 0.46290
• Solubility: Not determined
• Optical Activity: [α]20/D +31±2°, c = 1% in chloroform

(1R,2R)-2-hydroxycyclopentyl acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23
• FLUKA BRAND F CODES：10
• Safety Term：S23-24/25